Cas no 665-31-6 (2,2-difluorosuccinic acid)

• Product Name: 2,2-difluorosuccinic acid
• CAS No: 665-31-6
• MF: C₄H₄F₂O₄
• MW: 154.068968772888
• MDL: MFCD00040970
• CID: 39474
• PubChem ID: 69581
• Update Time: 2025-04-19

2,2-difluorosuccinic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluorosuccinic acid
• 2,2-difluorobutanedioic acid
• NS00042306
• SY039494
• A835483
• MS-20034
• CS-0130150
• 2,2-difluoro-butanedioic acid
• SCHEMBL2069147
• EINECS 211-558-1
• 2,2-Difluorosuccinicacid
• AT12559
• SR-01000642429-1
• DTXSID20216702
• 665-31-6
• MFCD00040970
• TKW7W7K94G
• 2,2-Difluorosuccinic acid, AldrichCPR
• FT-0609240
• AKOS005063380
• ZYLFHISLYSHWRH-UHFFFAOYSA-M
• J-506800
• Butanedioic acid, 2,2-difluoro-
• Succinic acid, 2,2-difluoro-
• 2,2-difluoro-succinic acid
• CCG-53254
• DB-008113
• STL554334
• BBL100540
• 211-558-1

• MDL： MFCD00040970
• Inchi： 1S/C4H4F2O4/c5-4(6,3(9)10)1-2(7)8/h1H2,(H,7,8)(H,9,10)
• InChI Key： ZYLFHISLYSHWRH-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC(=O)O)F
• BRN： 1773355

Computed Properties

• Exact Mass: 154.00800
• Monoisotopic Mass: 154.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0

Experimental Properties

• Color/Form: White or brown powder
• Density: 2.051
• Melting Point: 144-145°C
• Boiling Point: 127 ºC
• Flash Point: 113 ºC
• Refractive Index: 1.482
• Water Partition Coefficient: Soluble in water.
• PSA: 74.60000
• LogP: 0.18100
• Solubility: Soluble in water.

2,2-difluorosuccinic acid Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：3261
• Hazard Category Code： R34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34